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Compound of Interest

Compound Name:
Isonicotinic acid (2-hydroxy-

benzylidene)hydrazide

Cat. No.: B14016892

Get Quote

Executive Summary & Chemical Identity
Isonicotinic acid (2-hydroxy-benzylidene)hydrazide, commonly known as Salinazid, is a

prominent Schiff base derived from the condensation of isoniazid (INH) and salicylaldehyde.

While historically significant for its antitubercular properties—acting as a lipophilic transport

form of INH—its contemporary relevance lies in its utility as a tridentate ONO-donor ligand in

coordination chemistry.

This guide provides a rigorous structural analysis, detailing the molecule’s crystallographic

parameters, tautomeric equilibria, and spectroscopic fingerprints. It is designed to serve as a

reference standard for researchers synthesizing metal complexes or investigating hydrazone

pharmacophores.

Core Chemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14016892#bc-rfq
https://www.benchchem.com/product/b14016892/docs?utm_src=pdf-body#technical-monograph-structural-dynamics-and-synthetic-pathways-of-salinazid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14016892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

IUPAC Name
(E)-N'-(2-

hydroxybenzylidene)isonicotinohydrazide

Molecular Formula C₁₃H₁₁N₃O₂

Molecular Weight 241.25 g/mol

Melting Point 232–234 °C (Decomposes)

Solubility
Soluble in DMSO, DMF, hot Ethanol; Insoluble

in Water, Ether

Crystallographic Architecture & Conformation
Understanding the solid-state geometry of Salinazid is critical for predicting its binding affinity

and solubility. X-ray diffraction studies reveal that the molecule does not exist as a random

conformer but adopts a highly specific geometry stabilized by intramolecular forces.

Crystal System
Salinazid crystallizes in the Monoclinic system with the space group P2/c.[2]

Lattice Parameters:

a ≈ 8.15 Å

b ≈ 15.56 Å[2]

c ≈ 10.75 Å

β (beta angle) ≈ 121.1°

The E-Isomer Dominance
The C=N double bond (imine linkage) allows for E (trans) and Z (cis) isomerism. However,

Salinazid exists almost exclusively in the E-conformation in the solid state.
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Mechanistic Causality: The stability of the E-isomer is driven by a strong intramolecular

hydrogen bond between the phenolic hydroxyl group (-OH) and the imine nitrogen (=N-). This

interaction forms a pseudo-six-membered ring (S(6) motif), locking the molecule into a planar

configuration and significantly reducing the energy of the system compared to the Z-isomer.

Synthetic Protocol (Self-Validating System)
The synthesis of Salinazid is a classic condensation reaction. To ensure high purity and yield,

the protocol below utilizes solubility differentials to drive the equilibrium and facilitate

purification.

Reaction Mechanism
The reaction proceeds via nucleophilic attack of the terminal amino group of isoniazid on the

carbonyl carbon of salicylaldehyde, followed by dehydration.

Critical Control Point: The reaction is reversible. The use of ethanol as a solvent allows the

product (Salinazid) to precipitate out upon cooling, while water (the byproduct) remains in the

supernatant, driving the equilibrium forward (Le Chatelier's principle).

Step-by-Step Methodology
Reagents:

Isoniazid (INH): 10 mmol (1.37 g)

Salicylaldehyde: 10 mmol (1.22 g)

Absolute Ethanol: 50 mL

Glacial Acetic Acid: 2–3 drops (Catalyst)

Protocol:

Dissolution: Dissolve 1.37 g of Isoniazid in 25 mL of warm ethanol in a round-bottom flask.

Addition: In a separate beaker, mix 1.22 g of Salicylaldehyde with 25 mL of ethanol. Add this

solution dropwise to the Isoniazid solution with constant stirring.
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Catalysis: Add 2 drops of glacial acetic acid to protonate the carbonyl oxygen, enhancing

electrophilicity.

Reflux: Attach a condenser and reflux the mixture at 80°C for 3–4 hours. A yellow/white

precipitate typically begins to form within the first hour.

Isolation: Cool the mixture to room temperature, then chill in an ice bath for 30 minutes to

maximize precipitation.

Filtration: Filter the solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL) to

remove unreacted aldehyde.

Purification (Recrystallization): Recrystallize from hot ethanol or an ethanol/DMF mixture to

obtain needle-like crystals.
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Figure 1: Acid-catalyzed condensation pathway for Salinazid synthesis. The dehydration step is

irreversible under precipitating conditions.

Spectroscopic Characterization (The Fingerprint)
To validate the structure, researchers must confirm the disappearance of precursor signals

(aldehyde C=O, hydrazine NH₂) and the appearance of the hydrazone linkage.

Proton NMR (¹H NMR)
Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide) Reference: TMS (0 ppm)
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Significance

12.26 Singlet (s) 1H Phenolic -OH

Confirms

presence of

salicyl ring;

downfield due to

H-bonding.

10.82 Singlet (s) 1H Amide -NH-

Confirms

hydrazide

linkage remains

intact.

8.63 Singlet (s) 1H Imine -CH=N-

Diagnostic Peak:

Confirms

formation of

Schiff base.[3]

8.79 Doublet (d) 2H Pyridine (C2, C6)

Characteristic of

isonicotinic

moiety.[3]

7.84 Doublet (d) 2H Pyridine (C3, C5)

Characteristic of

isonicotinic

moiety.[3]

6.80 – 7.60 Multiplets 4H Benzene Ring

Aromatic protons

of the

salicylaldehyde

fragment.

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR
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Wavenumber (cm⁻¹) Vibration Mode Validation Criteria

3200 – 3450 ν(O-H) / ν(N-H)

Broad band indicating H-

bonded hydroxyl and amide

NH.

1650 – 1670 ν(C=O)

Amide I band. Strong peak

confirming the carbonyl group

is in the keto form.

1605 – 1620 ν(C=N)

Azomethine stretch. Confirms

the Schiff base linkage (often

overlaps with C=C aromatic).

1280 ν(C-O) Phenolic C-O stretch.

Tautomerism & Coordination Chemistry
Salinazid is a versatile ligand because it exhibits Keto-Enol Tautomerism (specifically Amido-

Iminol tautomerism). This property allows it to coordinate with metal ions (Cu²⁺, Zn²⁺, Fe³⁺) in

different modes depending on the pH.

The Equilibrium
Solid State / Neutral Solution: Exists primarily in the Keto (Amido) form.

Basic Solution / Metal Complexation: Tautomerizes to the Enol (Iminol) form and

deprotonates to become an anionic ligand.

Chelation Mode
Upon complexation, Salinazid typically acts as a tridentate monoanionic ligand (ONO donor

set):

O - Phenolic Oxygen (deprotonated).

N - Azomethine Nitrogen.

O - Enolic Oxygen (from the amide carbonyl, deprotonated).
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Structural Dynamics Visualization
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Figure 2: The keto-enol tautomeric shift facilitates the formation of stable metal chelates (ONO

donor set).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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